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Compound of Interest

2-[4-(2-Chlorophenyl)-pyrazol-1-
Compound Name:

yl]-ethanol
CAS No.: 1267158-10-0
Cat. No.: B1405862

Get Quote
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Operational Guide & Safety Protocol: Disposal of 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol

For drug development professionals and analytical chemists, the safe handling and disposal of
halogenated intermediates like 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol is not just a
regulatory formality—it is a critical component of laboratory safety and environmental
stewardship. This guide provides a definitive, step-by-step operational protocol for managing
this specific compound, bridging the gap between benchtop realities and stringent [1].

Chemical Profile & Causality of Risk

Before disposing of any chemical, one must understand its intrinsic properties to predict its
behavior in a waste matrix. 2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol is a chlorinated
organic compound. The presence of the covalent chlorine atom fundamentally dictates its end-
of-life handling.

Quantitative Chemical Data
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Property Value Operational Implication

Must be written in full on
_ 2-[4-(2-Chlorophenyl)-
Chemical Name all waste labels; no
pyrazol-1-yl]-ethanol L.
abbreviations[2].

Use for exact SDS cross-

CAS Number 1267158-10-0 )

referencing[3].

The "CI" mandates
Molecular Formula C11H11CIN20O

halogenated waste protocols.

Relevant for molarity
Molecular Weight 222.68 g/mol calculations in solution

waste[3].

| Hazard Class | Irritant / Halogenated Organic | Requires nitrile gloves and eye protection
during handling[3][4]. |

The Causality of Halogenated Waste Segregation: Why can't this compound be mixed with
standard organic solvents like ethanol or acetone? When halogenated compounds are
incinerated at standard temperatures, they undergo incomplete combustion. This process
facilitates the de novo synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and
polychlorinated dibenzofurans (PCDFs). To prevent this, [5] and routed to specialized high-
temperature incinerators equipped with acid gas scrubbers that neutralize the resulting
hydrogen chloride (HCI) gas. Mixing even a small amount of this chemical into a non-
halogenated waste carboy converts the entire volume into halogenated waste, exponentially
increasing disposal costs and environmental liability[5].
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Decision tree illustrating the segregation logic for halogenated organic waste.

Waste Matrix Compatibility

In drug discovery workflows, this compound is rarely disposed of in its pure powder form; it is
typically dissolved in a solvent. The solvent matrix dictates the final waste classification.
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Solvent/Chemical
Matrix

Halogen Status

Required Waste
Stream

Causality /
Rationale

Contains covalent

Pure Compound Halogenated Halogenated Organics ]
chlorine.
Dissolved in Both solute and
Dichloromethane Halogenated Halogenated Organics  solvent contain
(DCM) chlorine[5].
The chlorinated solute
Dissolved in Dimethyl ] ] dictates the entire
) Mixed Halogenated Organics ] )
Sulfoxide (DMSO) mixture is
halogenated[2].
Organics + Strong
) ) o ) ) Oxidizers = High risk
Mixed with Nitric Acid Incompatible DO NOT MIX

of exothermic

reaction/explosion[5].

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system. Each step contains a physical or visual

check to ensure compliance with [4] and EPA RCRA guidelines[1].

Phase 1: Point-of-Generation Collection

o Preparation: Don appropriate PPE (nitrile gloves, safety goggles, flame-resistant lab coat)[4].

Ensure all transfers occur inside a certified, actively venting chemical fume hood.

o Container Selection: Select a chemically compatible waste container (e.g., HDPE plastic or

PTFE-lined glass). Do not use metal containers, as trace HC| formation can cause corrosion.

e The "One-Drop Rule" (Self-Validation): Before the first drop or crystal of waste enters the

container, the container must be labeled[2]. An unlabeled container with liquid inside is

legally classified as an "Unknown," triggering a costly chemical characterization process[5].

Phase 2: RCRA-Compliant Labeling
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e Attach a standardized hazardous waste tag.
e Check the box for "Hazardous Waste"[1].

o Write the exact chemical contents: "2-[4-(2-Chlorophenyl)-pyrazol-1-yl]-ethanol" and any
associated solvents (e.g., "Dichloromethane”). Never use abbreviations, acronyms, or
chemical formulas[2].

e Check the primary hazard box: "Irritant” and "Halogenated Organic"[1].
o Record the Accumulation Start Date the moment waste is first added[1].
Phase 3: Satellite Accumulation Area (SAA) Storage

o Transfer: Move the labeled container to your lab's designated SAA.

e Secondary Containment: Place the container inside a secondary containment tray (e.g., a
polyethylene bin) capable of holding 110% of the container's volume. This ensures that if the
primary vessel fails, the spill is entirely contained.

o The "Odor Test" (Self-Validation): Secure the threaded cap tightly. If you can smell solvent
vapors when the cap is closed, the vapor seal has failed[2]. Replace the cap or transfer the
contents to a new container immediately. Funnels must never be left in the waste container.

Phase 4: EHS Transfer and Final Disposal

e Monitor the volume. When the container reaches 90% capacity (and never exceeding 55
gallons total in the lab), submit a waste pickup request to your institutional Environment,
Health, and Safety (EHS) office[2][5].

o EHS will bulk the halogenated waste into metal drums for transport to a commercial offsite
treatment facility for [5][6].
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Step-by-step operational workflow for the compliant disposal of halogenated laboratory waste.

Emergency Spill Response

Even with rigorous protocols, accidental releases occur. Your response must be immediate and
systematic[2].

o Small Spills (< 100 mL or < 50 g solid): Put on fresh PPE. If solid, carefully sweep up using a
dedicated brush and dustpan to minimize dust generation. If dissolved in solvent, absorb
with inert materials (e.g., vermiculite or universal spill pads). Place all contaminated
absorbents and PPE into a solid hazardous waste bag, label it as halogenated waste, and
seal it[4].

o Large Spills (> 100 mL): Do not attempt to clean. Immediately close the fume hood sash to
maximize exhaust velocity, evacuate the immediate area, and contact your EHS emergency
response team|2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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